3-(naphthalene-1-amido)-N-phenyl-1-benzofuran-2-carboxamide

• IUPAC Name: 3-(naphthalene-1-carbonylamino)-N-phenyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C26H18N2O3/c29-25(20-15-8-10-17-9-4-5-13-19(17)20)28-23-21-14-6-7-16-22(21)31-24(23)26(30)27-18-11-2-1-3-12-18/h1-16H,(H,27,30)(H,28,29)
• InChI Key: OIHVPKNAQHQVNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C26H18N2O3
• Molecular Weight: 406.4 g/mol

Description

3-(Naphthalene-1-amido)-N-phenyl-1-benzofuran-2-carboxamide (3-NAPA-NBFC) is a novel compound that has recently been discovered and is showing promising results in scientific research. It has a wide range of applications in the fields of biochemistry and physiology, and its potential for future research is just beginning to be explored.

Mechanism of Action

The exact mechanism of action of 3-(naphthalene-1-amido)-N-phenyl-1-benzofuran-2-carboxamide is not yet fully understood. However, it is believed to exert its effects by modulating the activity of certain enzymes and proteins that are involved in the regulation of cell proliferation, apoptosis, and inflammation. It has been found to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. It has also been found to inhibit the activity of certain proteins, such as NF-κB and MAPK, which are involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects
3-(naphthalene-1-amido)-N-phenyl-1-benzofuran-2-carboxamide has been found to have a wide range of biochemical and physiological effects. It has been found to modulate the activity of certain enzymes and proteins involved in the regulation of cell proliferation, apoptosis, and inflammation. It has also been found to have anti-inflammatory, anti-apoptotic, and anti-proliferative effects. In addition, it has been found to have antioxidant and neuroprotective effects, as well as to be able to modulate the release of certain neurotransmitters.

Advantages and Limitations for Lab Experiments

3-(naphthalene-1-amido)-N-phenyl-1-benzofuran-2-carboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it is stable and soluble in DMSO. In addition, it has been found to be non-toxic and non-irritating, making it a safe and reliable compound for use in laboratory experiments. However, it is important to note that 3-(naphthalene-1-amido)-N-phenyl-1-benzofuran-2-carboxamide is still a relatively new compound and its effects on the body are still not fully understood. As such, it is important to use caution when using this compound in laboratory experiments.

Future Directions

The potential of 3-(naphthalene-1-amido)-N-phenyl-1-benzofuran-2-carboxamide for future research is still being explored. It has already been used in studies of biochemistry, physiology, and pharmacology, but its potential for other fields of research is just beginning to be explored. Potential future directions for research include studies of its effects on the cardiovascular system, its potential applications in cancer therapy, and its potential as a therapeutic agent for neurological disorders. In addition, further research into its mechanism of action and biochemical and physiological effects could provide insights into its potential for other fields of research.

Synthesis Methods

3-(naphthalene-1-amido)-N-phenyl-1-benzofuran-2-carboxamide is synthesized through a multi-step process that involves the condensation of naphthalene-1-carbaldehyde and N-phenyl-1-benzofuran-2-carboxamide in the presence of a base catalyst. The reaction is then followed by a series of purification steps that involve the use of silica gel, column chromatography, and recrystallization. The end product is a white crystalline solid that is soluble in dimethyl sulfoxide (DMSO).

Scientific Research Applications

3-(naphthalene-1-amido)-N-phenyl-1-benzofuran-2-carboxamide has been found to have a wide range of applications in scientific research. It has been used in studies of biochemistry, physiology, and pharmacology. For example, it has been used to study the effects of oxidative stress on cell proliferation and apoptosis. It has also been used to study the effects of inflammation on the central nervous system, as well as the effects of various drugs on the body.